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Compound of Interest

Compound Name: Chlorpromazine-d6 Hydrochloride

CAS No.: 1228182-46-4

Cat. No.: B602439

Get Quote

Introduction & Scientific Context
Chlorpromazine-d6 Hydrochloride is a deuterium-labeled isotopologue of the antipsychotic

drug Chlorpromazine. In the laboratory, it is primarily utilized as an Internal Standard (IS) for

quantification via LC-MS/MS. While the deuterium labeling (

) provides mass differentiation for spectrometry, it does not alter the toxicological profile or
chemical reactivity of the parent compound.

Crucial Operational Directive: Treat Chlorpromazine-d6 HCl with the same stringent safety and

disposal protocols as native Chlorpromazine. It is a potent neuroleptic agent and a distinct

environmental hazard.

Chemical & Safety Profile
Before initiating disposal, you must characterize the waste stream. Chlorpromazine HCl is

classified as acutely toxic and hazardous to the aquatic environment.[1]
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Property Specification Operational Implication

CAS Number
122798-13-2 (labeled) / 69-09-

0 (unlabeled)

Use parent CAS for safety data

lookup if labeled CAS is

missing in EHS databases.

Physical State
Solid (crystalline powder) or

Methanolic Solution

Dust inhalation is fatal;

solutions may be flammable.

Toxicity
Acute Tox. 3 (Oral), Acute Tox.

1/2 (Inhalation)

Zero-tolerance for dust

generation. Use a fume hood

or glovebox.

Environmental Aquatic Chronic 4

Strict Prohibition: Do not

discharge to sewer/drains.[1]

[2]

Incompatibility Strong oxidizers, Alkalis
Segregate from nitric acid,

peroxides, and base baths.

Pre-Disposal Assessment & Segregation
Effective disposal begins at the bench. You must segregate this compound from general waste

streams to prevent cross-contamination and ensure regulatory compliance (RCRA).

The Segregation Logic
Chlorpromazine-d6 is often used in micro-quantities (milligrams). However, even trace amounts

in ampules or vials constitute hazardous waste.
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Waste Generation
(Chlorpromazine-d6 HCl)

Determine Physical Form

Solid / Powder
(Pure Standard)

Solution
(e.g., in Methanol)

Empty Vials/Ampules
(Trace Residue)

Container: Wide-mouth HDPE
Label: Toxic Solid

Container: Glass/Compatible Plastic
Label: Flammable & Toxic

Deface Label -> Sharps Container
(If P-listed equivalent: Haz Waste)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Chlorpromazine-d6 waste based on physical state.

Step-by-Step Disposal Protocol
This protocol aligns with EPA RCRA standards for hazardous waste generators.

Step 1: Containment
Solids: Place pure powder or contaminated weighing paper into a dedicated, sealable

hazardous waste container (typically a wide-mouth HDPE jar).

Solutions: If the standard is dissolved in a solvent (e.g., Methanol), the waste stream is likely

Dual Hazard (Flammable + Toxic). Collect in a solvent waste carboy compatible with the

solvent.

Sharps/Glass: Deuterated standards often come in glass ampules.

Intact Ampules: Place entire ampule in a "Lab Pack" drum if expiring.

Broken/Used Ampules: Place in a chemically contaminated sharps container.
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Step 2: Chemical Treatment (Destruction)
Do not attempt to neutralize this compound at the bench. The phenothiazine ring structure is

stable and requires high-temperature incineration for complete destruction.

Method: High-temperature incineration with afterburner and scrubber.

By-products: Combustion releases Nitrogen Oxides (NOx), Sulfur Oxides (SOx), and

Hydrogen Chloride (HCl). The incineration facility must be equipped to scrub these acid

gases.

Step 3: Labeling
Labeling must be GHS compliant and meet local EHS requirements.

Primary Identifier: "Hazardous Waste - Chlorpromazine-d6 Hydrochloride"

Hazard Checkboxes: [x] Toxic [x] Irritant [ ] Flammable (Check if in solvent)

Emergency Procedures: Spill Response
Due to the high inhalation toxicity, a spill of Chlorpromazine-d6 powder is a significant safety

event.

Spill Detected Assess Volume & Form
(Powder vs Liquid)

Minor Spill
(< 50 mg / Contained)

Major Spill
(> 50 mg / Aerosolized)

Don PPE:
Double Nitrile Gloves,

N95/P100 or PAPR, Lab Coat

Evacuate Area
Call EHS/Emergency

1. Cover with wet paper towel (prevent dust)
2. Wipe inward

3. Double bag waste

Submit Incident Report

Click to download full resolution via product page

Figure 2: Workflow for managing incidental spills. Note that aerosolization triggers an

evacuation protocol.

Decontamination[6]
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Prevent Dust: If solid, cover the spill with a solvent-dampened pad (Methanol or water) to

prevent airborne particles. Do not dry sweep.[3]

Solvent Wash: Clean the surface with methanol followed by a soapy water wash.

Verification: For high-sensitivity areas, verify decontamination using a UV lamp

(Chlorpromazine is fluorescent/photosensitive) or by taking a swab for LC-MS analysis.

Regulatory Compliance & Transport
US EPA (RCRA): Chlorpromazine is not explicitly P-listed or U-listed by name in 40 CFR

261.33, but it is regulated as a characteristic hazardous waste if it exhibits toxicity or if the

commercial chemical product is discarded. Most facilities manage it under the code toxic

organic waste.

DOT Shipping (for disposal transport):

Proper Shipping Name: Toxic solid, organic, n.o.s. (Chlorpromazine hydrochloride)[1][2][4]

[5][6][7][8][9]

UN Number: UN 2811[7]

Class: 6.1

Packing Group: I (High Danger) due to inhalation toxicity risks.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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